4-bromo-N~1~-(1-methyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-1-benzenesulfonamide

• IUPAC Name: 4-bromo-N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)benzenesulfonamide
• InChI: InChI=1S/C16H15BrN2O3S/c1-19-15-8-5-13(10-11(15)2-9-16(19)20)18-23(21,22)14-6-3-12(17)4-7-14/h3-8,10,18H,2,9H2,1H3
• InChI Key: BJPNGUMYVJXWQY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C16H15BrN2O3S
• Molecular Weight: 395.3 g/mol

Description

4-bromo-N~1~-(1-methyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-1-benzenesulfonamide is a useful research compound. Its molecular formula is C16H15BrN2O3S and its molecular weight is 395.27. The purity is usually 95%.
BenchChem offers high-quality 4-bromo-N~1~-(1-methyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-1-benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-bromo-N~1~-(1-methyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-1-benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Gastroprotective Properties

Research on ebrotidine, a compound with a bromine atom and a complex structure including a quinoline moiety, shows significant gastroprotective properties. Ebrotidine combines H2-receptor antagonist properties with those of a cytoprotective agent, enhancing the physicochemical characteristics of mucus gel for ulcer disease treatment (Slomiany, Piotrowski, & Slomiany, 1997).

Synthesis and Application of Brominated Compounds

A practical synthesis of 2-fluoro-4-bromobiphenyl, a key intermediate for the manufacture of flurbiprofen, has been developed. This synthesis offers insights into the challenges and solutions for producing brominated compounds of pharmaceutical interest (Qiu et al., 2009).

Anticorrosive Applications of Quinoline Derivatives

Quinoline derivatives are noted for their anticorrosive properties, particularly in protecting metallic materials from corrosion. The electron density and ability to form stable chelating complexes make them effective as anticorrosive agents (Verma, Quraishi, & Ebenso, 2020).

Environmental Impact of Brominated Flame Retardants

A critical review of novel brominated flame retardants (NBFRs) covers their occurrence in various environments and potential risks, including implications for indoor air quality and consumer goods. This reflects concerns over the environmental and health impacts of brominated compounds (Zuiderveen, Slootweg, & de Boer, 2020).